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Compound of Interest

Compound Name: CH5468924-d4

Cat. No.: B15561093

Get Quote

For researchers, scientists, and drug development professionals engaged in the rigorous

process of analytical method development and validation, the selection of an appropriate

certified reference material (CRM) is paramount. This guide provides a comprehensive

validation of "CH5468924-d4," identified as a deuterated form of Alectinib, and compares it with

other available reference materials for this critical anti-cancer therapeutic.

Alectinib, also known by its developmental code CH5424802, is a potent and selective second-

generation anaplastic lymphoma kinase (ALK) inhibitor.[1] It is a cornerstone in the treatment of

ALK-positive non-small cell lung cancer (NSCLC).[2][3][4] Accurate quantification of Alectinib in

various matrices is crucial for pharmacokinetic studies, therapeutic drug monitoring, and quality

control of pharmaceutical formulations. The use of a stable isotope-labeled internal standard,

such as Alectinib-d4 (CH5468924-d4), is essential for achieving the highest level of accuracy

and precision in mass spectrometry-based assays.
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The selection of a suitable reference material depends on the specific application, required

level of certification, and the availability of comprehensive characterization data. While a

designated "CH5468924-d4" CRM was the focus of this validation, a broader comparison with

other commercially available Alectinib and deuterated Alectinib standards provides a clearer

landscape for informed decision-making.

Product
Name

Supplier
Catalog
Number

Form
Stated
Purity/Gr
ade

Isotopic
Purity

Availabilit
y

Alectinib Various
e.g., TRC-

C183360
Neat Solid

Varies by

supplier

(e.g.,

>98%)

N/A
Readily

Available

Alectinib

hydrochlori

de

Various
e.g., TRC-

C183365
Neat Solid

Varies by

supplier

(e.g.,

>98%)

N/A
Readily

Available

Alectinib-

d8

LGC

Standards

TRC-

A521182
Neat Solid

Chemical

Purity:

>98%

>99%

Deuterated

Forms

In Stock

Alectinib-

d8
SynZeal

SZ-

A081D01
Neat Solid

High

Quality

Not

explicitly

stated

Synthesis

on demand

Alectinib

M4

metabolite-

d4

LGC

Standards

TRC-

A521182
Neat Solid

Not

explicitly

stated

Not

explicitly

stated

In Stock

Note: The term "Certified Reference Material" is used judiciously by suppliers. Researchers

should always request a Certificate of Analysis (CoA) to verify the extent of characterization

and certification (e.g., ISO 17034).
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Validation of Alectinib-d4 as a Certified Reference
Material
The validation of "CH5468924-d4" (Alectinib-d4) as a CRM for quantitative analysis involves a

series of experiments to establish its identity, purity, and suitability as an internal standard. The

following experimental protocol outlines a typical validation workflow using Liquid

Chromatography with tandem mass spectrometry (LC-MS/MS), a widely adopted technique for

the analysis of Alectinib.[3][5][6][7]

Experimental Protocol: LC-MS/MS Method for Alectinib
Quantification
This protocol is a composite based on published methodologies and serves as a template for

the validation and use of Alectinib and its deuterated internal standards.

1. Materials and Reagents:

Alectinib reference standard

Alectinib-d4 (CH5468924-d4) or Alectinib-d8 as internal standard (IS)

HPLC-grade acetonitrile, methanol, and water

Formic acid (or ammonium acetate as buffer)

Human plasma (for bioanalytical method validation)

2. Chromatographic Conditions:

HPLC System: A high-performance liquid chromatography system.

Column: A C18 reversed-phase column (e.g., 50 x 2.1 mm, 1.8 µm).

Mobile Phase: A gradient of (A) 0.1% formic acid in water and (B) 0.1% formic acid in

acetonitrile.

Flow Rate: 0.4 mL/min.
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Column Temperature: 40 °C.

Injection Volume: 5 µL.

3. Mass Spectrometric Conditions:

Mass Spectrometer: A triple quadrupole mass spectrometer.

Ionization Source: Electrospray ionization (ESI) in positive mode.

Multiple Reaction Monitoring (MRM) Transitions:

Alectinib: Precursor ion > Product ion (specific m/z values to be determined)

Alectinib-d4/d8 (IS): Precursor ion > Product ion (specific m/z values to be determined)

Optimization: Ion source parameters (e.g., capillary voltage, source temperature, gas flows)

and compound-dependent parameters (e.g., collision energy, declustering potential) should

be optimized for maximum signal intensity.

4. Standard and Sample Preparation:

Stock Solutions: Prepare individual stock solutions of Alectinib and the internal standard in a

suitable organic solvent (e.g., DMSO or methanol).

Calibration Standards and Quality Controls (QCs): Prepare a series of calibration standards

and QCs by spiking the appropriate amounts of Alectinib stock solution into the matrix (e.g.,

human plasma).

Sample Preparation: Perform protein precipitation by adding acetonitrile (containing the

internal standard) to the plasma samples. Centrifuge and inject the supernatant.

5. Method Validation (as per ICH Guidelines):

Specificity and Selectivity: Assess the absence of interfering peaks at the retention times of

Alectinib and the IS in blank matrix samples.
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Linearity and Range: Establish a linear relationship between the analyte concentration and

the peak area ratio (analyte/IS) over a defined concentration range. The correlation

coefficient (r²) should be >0.99.

Accuracy and Precision: Determine the intra- and inter-day accuracy and precision at

multiple QC levels (low, medium, and high). The accuracy should be within ±15% (±20% for

the Lower Limit of Quantification, LLOQ) of the nominal concentration, and the precision

(RSD%) should not exceed 15% (20% for LLOQ).

Matrix Effect: Evaluate the ion suppression or enhancement caused by the matrix

components.

Stability: Assess the stability of Alectinib in the matrix under various storage and handling

conditions (e.g., freeze-thaw cycles, short-term benchtop stability, long-term storage).

Visualizing Key Processes
To further elucidate the context and procedures involved, the following diagrams illustrate the

Alectinib signaling pathway and the general workflow for CRM validation.
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Caption: Alectinib's mechanism of action in inhibiting the ALK signaling pathway.
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Caption: Experimental workflow for the validation of a Certified Reference Material.
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In conclusion, while "CH5468924-d4" is a scientifically sound designation for a deuterated

Alectinib internal standard, its status as a "Certified Reference Material" must be verified

through documentation from the supplier. For rigorous analytical testing, comparing available

options and adhering to a comprehensive validation protocol, such as the LC-MS/MS method

detailed here, is essential to ensure data of the highest quality and reliability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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